3-caffeoyl-4-sinapoylquinic acid
3-caffeoyl-4-sinapoylquinic acid
Brand Name:
Vulcanchem
CAS No.:
110241-35-5
VCID:
VC0012764
InChI:
InChI=1S/C27H28O13/c1-37-19-10-15(11-20(38-2)24(19)33)5-8-23(32)40-25-18(30)12-27(36,26(34)35)13-21(25)39-22(31)7-4-14-3-6-16(28)17(29)9-14/h3-11,18,21,25,28-30,33,36H,12-13H2,1-2H3,(H,34,35)/b7-4+,8-5+/t18-,21-,25-,27-/m0/s1
SMILES:
COC1=CC(=CC(=C1O)OC)C=CC(=O)OC2C(CC(CC2OC(=O)C=CC3=CC(=C(C=C3)O)O)(C(=O)O)O)O
Molecular Formula:
C27H28O13
Molecular Weight:
560.5 g/mol
3-caffeoyl-4-sinapoylquinic acid
CAS No.: 110241-35-5
Main Products
VCID: VC0012764
Molecular Formula: C27H28O13
Molecular Weight: 560.5 g/mol
| CAS No. | 110241-35-5 |
|---|---|
| Product Name | 3-caffeoyl-4-sinapoylquinic acid |
| Molecular Formula | C27H28O13 |
| Molecular Weight | 560.5 g/mol |
| IUPAC Name | (1S,3S,4S,5S)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,5-dihydroxy-4-[(E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoyl]oxycyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C27H28O13/c1-37-19-10-15(11-20(38-2)24(19)33)5-8-23(32)40-25-18(30)12-27(36,26(34)35)13-21(25)39-22(31)7-4-14-3-6-16(28)17(29)9-14/h3-11,18,21,25,28-30,33,36H,12-13H2,1-2H3,(H,34,35)/b7-4+,8-5+/t18-,21-,25-,27-/m0/s1 |
| Standard InChIKey | BEDSGEULUAVXQH-UEMFYZCUSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1O)OC)/C=C/C(=O)O[C@H]2[C@H](C[C@](C[C@@H]2OC(=O)/C=C/C3=CC(=C(C=C3)O)O)(C(=O)O)O)O |
| SMILES | COC1=CC(=CC(=C1O)OC)C=CC(=O)OC2C(CC(CC2OC(=O)C=CC3=CC(=C(C=C3)O)O)(C(=O)O)O)O |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)C=CC(=O)OC2C(CC(CC2OC(=O)C=CC3=CC(=C(C=C3)O)O)(C(=O)O)O)O |
| Synonyms | 3-caffeoyl-4-sinapoylquinic acid 3-CSQA |
| PubChem Compound | 6450024 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume